1-(2,3-dichlorophenyl)-2-pyridin-3-ylethanone

• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)-2-pyridin-3-ylethanone
• InChI: InChI=1S/C13H9Cl2NO/c14-11-5-1-4-10(13(11)15)12(17)7-9-3-2-6-16-8-9/h1-6,8H,7H2
• InChI Key: BIHBYVANWDLHDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)CC2=CN=CC=C2

Description

1-(2,3-dichlorophenyl)-2-pyridin-3-ylethanone is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To lithium diisopropyl amide (20 mL, 1.5 M in cyclohexane, 30 mmol) in THF (50.0 mL) at −78° C. was added a solution of 3-picoline (2.79 g, 30 mmol) in THF (25.0 mL) drop wise and stirred at −78° C. for 0.5 hours. The dry ice bath was removed and the reaction mixture was stirred at room temperature 1 hour. The mixture was then cooled to 0° C. and a solution of methyl 2,3-dichlorobenzoate (6.15 g, 30 mmol) in THF (25.0 mL) was added drop wise. The reaction mixture was warmed to room temperature and stirred overnight. The reaction was quenched with ammonium chloride and extracted with ethyl acetate (2×). Combined ethyl acetate phase was washed with brine, dried over magnesium sulfate and concentrated. Purification by chromatography on silica gel (70% ethyl acetate/hexane) gave 1-(2,3-dichlorophenyl)-2-(pyridin-3-yl)ethanone (1.07 g, 13%) as brown oil.